Cas no 1807086-53-8 (2-Chloro-5-(difluoromethyl)-3-methoxypyridine-6-acetic acid)

• Product Name: 2-Chloro-5-(difluoromethyl)-3-methoxypyridine-6-acetic acid
• CAS No: 1807086-53-8
• MF: C₉H₈ClF₂NO₃
• MW: 251.614528656006
• CID: 4872864
• Update Time: 2025-06-27

2-Chloro-5-(difluoromethyl)-3-methoxypyridine-6-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-(difluoromethyl)-3-methoxypyridine-6-acetic acid

• Inchi： 1S/C9H8ClF2NO3/c1-16-6-2-4(9(11)12)5(3-7(14)15)13-8(6)10/h2,9H,3H2,1H3,(H,14,15)
• InChI Key： FZJPQJYQAJJTGD-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(C(F)F)C(CC(=O)O)=N1)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 255
• XLogP3: 1.9
• Topological Polar Surface Area: 59.4

Additional information on 2-Chloro-5-(difluoromethyl)-3-methoxypyridine-6-acetic acid

Introduction to 2-Chloro-5-(difluoromethyl)-3-methoxypyridine-6-acetic acid (CAS No. 1807086-53-8)

2-Chloro-5-(difluoromethyl)-3-methoxypyridine-6-acetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1807086-53-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine derivative class, characterized by its unique structural and functional properties. The presence of a chloro group, a difluoromethyl substituent, and a methoxy group on the pyridine ring, along with an acetic acid moiety at the 6-position, endows it with distinct chemical reactivity and potential biological activity.

The structure of 2-Chloro-5-(difluoromethyl)-3-methoxypyridine-6-acetic acid makes it a versatile intermediate in synthetic chemistry. The chloro group at the 2-position and the methoxy group at the 3-position contribute to its electrophilic nature, facilitating nucleophilic substitution reactions. Meanwhile, the difluoromethyl group at the 5-position introduces electron-withdrawing effects, influencing the compound's electronic properties and reactivity. The acetic acid side chain further enhances its functionality, allowing for further derivatization and modification.

In recent years, pyridine derivatives have been extensively studied due to their broad spectrum of biological activities. Among these derivatives, compounds with halogenated and fluorinated substituents are of particular interest because they often exhibit enhanced metabolic stability and improved binding affinity to biological targets. The synthetic utility of 2-Chloro-5-(difluoromethyl)-3-methoxypyridine-6-acetic acid has been explored in various contexts, including the development of novel pharmaceuticals and agrochemicals.

One of the most compelling aspects of 2-Chloro-5-(difluoromethyl)-3-methoxypyridine-6-acetic acid is its role as a key intermediate in drug discovery. The compound's structural features make it an attractive building block for designing molecules that interact with biological receptors or enzymes. For instance, modifications at the 2-chloro and 5-difluoromethyl positions can fine-tune pharmacokinetic properties such as solubility, bioavailability, and metabolic clearance. Additionally, the methoxy group provides a handle for further functionalization, enabling chemists to explore diverse chemical space.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated pyridines in drug development. The introduction of fluorine atoms into aromatic rings can significantly alter a molecule's pharmacological profile by influencing its electronic distribution, lipophilicity, and interactions with biological targets. In particular, difluoromethyl groups are known to enhance binding affinity and metabolic stability, making them valuable in designing next-generation therapeutics. The application of 2-Chloro-5-(difluoromethyl)-3-methoxypyridine-6-acetic acid in this context underscores its potential as a lead compound or intermediate for novel drug candidates.

The biological activity of 2-Chloro-5-(difluoromethyl)-3-methoxypyridine-6-acetic acid has been investigated in several preclinical studies. While specific details of these studies are not within the scope of this introduction, they collectively suggest that this compound may possess properties relevant to various therapeutic areas. For example, its structural motif is reminiscent of known bioactive molecules that target enzymes or receptors involved in inflammation, cancer, or central nervous system disorders. Further research is warranted to fully elucidate its pharmacological potential.

In terms of synthetic methodologies, 2-Chloro-5-(difluoromethyl)-3-methoxypyridine-6-acetic acid can be synthesized through multiple routes depending on the desired purity and yield requirements. Common approaches include nucleophilic substitution reactions on halogenated pyridines or condensation reactions involving appropriate carboxylic acids and acylating agents. The choice of synthetic route often depends on factors such as cost-effectiveness, scalability, and environmental considerations.

The analytical characterization of 2-Chloro-5-(difluoromethyl)-3-methoxypyridine-6-acetic acid is critical for ensuring its quality and consistency in pharmaceutical applications. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely employed to confirm its identity and purity. These analytical methods provide detailed information about the compound's molecular structure and help ensure that it meets regulatory standards for use in drug development.

Looking ahead, the future prospects for 2-Chloro-5-(difluoromethyl)-3-methoxypyridine-6-acetic acid appear promising given its versatile chemical properties and potential biological relevance. As research continues to uncover new applications for pyridine derivatives in medicine and agriculture, compounds like this one are likely to play an increasingly important role in developing innovative solutions to global health challenges. Collaborative efforts between synthetic chemists, biologists, and pharmacologists will be essential in realizing this potential fully.